3-(4-chlorophenyl)-6-{[3-(4-chlorophenyl)-2-methyl-4-oxo-3,4-dihydro-6-quinazolinyl]methyl}-2-methyl-4(3H)-quinazolinone

• Molecular Formula: C31H22Cl2N4O2
• Molecular Weight: 553.4 g/mol
• IUPAC Name: 3-(4-chlorophenyl)-6-[[3-(4-chlorophenyl)-2-methyl-4-oxoquinazolin-6-yl]methyl]-2-methylquinazolin-4-one
• InChI: InChI=1S/C31H22Cl2N4O2/c1-18-34-28-13-3-20(16-26(28)30(38)36(18)24-9-5-22(32)6-10-24)15-21-4-14-29-27(17-21)31(39)37(19(2)35-29)25-11-7-23(33)8-12-25/h3-14,16-17H,15H2,1-2H3
• InChI Key: GQBJABBOJUNSAV-UHFFFAOYSA-N
• SMILES: CC1=NC2=C(C=C(C=C2)CC3=CC4=C(C=C3)N=C(N(C4=O)C5=CC=C(C=C5)Cl)C)C(=O)N1C6=CC=C(C=C6)Cl

Description

3-(4-chlorophenyl)-6-{[3-(4-chlorophenyl)-2-methyl-4-oxo-3,4-dihydro-6-quinazolinyl]methyl}-2-methyl-4(3H)-quinazolinone is a chemical compound that has been widely researched for its potential applications in scientific research. This compound is known by several names, including AG-1478, tyrphostin AG-1478, and N-(3-chloro-4-fluorophenyl)-4-(6-methoxy-7-(3-(1-pyrrolidinyl)propoxy)-4-quinazolinyl)-1-piperazinecarboxamide.

Mechanism of Action

The mechanism of action of 3-(4-chlorophenyl)-6-{[3-(4-chlorophenyl)-2-methyl-4-oxo-3,4-dihydro-6-quinazolinyl]methyl}-2-methyl-4(3H)-quinazolinone involves the inhibition of the EGFR tyrosine kinase. This compound binds to the ATP-binding site of the kinase domain of EGFR, preventing the phosphorylation of downstream signaling molecules and ultimately leading to the inhibition of cell growth and proliferation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-(4-chlorophenyl)-6-{[3-(4-chlorophenyl)-2-methyl-4-oxo-3,4-dihydro-6-quinazolinyl]methyl}-2-methyl-4(3H)-quinazolinone have been extensively studied. This compound has been shown to inhibit the proliferation of a wide range of cancer cell lines, including breast, lung, and colon cancer cells. Additionally, this compound has been shown to induce apoptosis (programmed cell death) in cancer cells, further contributing to its anti-cancer effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-(4-chlorophenyl)-6-{[3-(4-chlorophenyl)-2-methyl-4-oxo-3,4-dihydro-6-quinazolinyl]methyl}-2-methyl-4(3H)-quinazolinone is its potency as an EGFR inhibitor. This compound has been shown to be highly effective at inhibiting EGFR signaling, making it a valuable tool for studying the role of EGFR in various cellular processes. However, one limitation of this compound is its specificity for EGFR. While it has been shown to be effective at inhibiting EGFR, it may also inhibit other kinases with similar structures, potentially leading to off-target effects.

Future Directions

There are several potential future directions for research involving 3-(4-chlorophenyl)-6-{[3-(4-chlorophenyl)-2-methyl-4-oxo-3,4-dihydro-6-quinazolinyl]methyl}-2-methyl-4(3H)-quinazolinone. One potential direction is to investigate the use of this compound in combination with other drugs for the treatment of cancer. Additionally, further studies are needed to investigate the potential off-target effects of this compound and to develop more specific EGFR inhibitors. Finally, this compound may also have potential applications in other areas of research, such as neuroscience and immunology.

Synthesis Methods

The synthesis of 3-(4-chlorophenyl)-6-{[3-(4-chlorophenyl)-2-methyl-4-oxo-3,4-dihydro-6-quinazolinyl]methyl}-2-methyl-4(3H)-quinazolinone involves a series of chemical reactions. The starting materials for the synthesis are 4-chloroaniline and 2-methyl-4(3H)-quinazolinone. The synthesis involves several steps, including the formation of an imine intermediate, reduction of the imine to an amine, and the addition of a piperazine ring to the amine. The final product is obtained by treating the piperazine intermediate with a chloroformate derivative.

Scientific Research Applications

3-(4-chlorophenyl)-6-{[3-(4-chlorophenyl)-2-methyl-4-oxo-3,4-dihydro-6-quinazolinyl]methyl}-2-methyl-4(3H)-quinazolinone has been extensively studied for its potential applications in scientific research. This compound is a potent inhibitor of the epidermal growth factor receptor (EGFR) tyrosine kinase, which plays a critical role in the regulation of cell growth and differentiation. As a result, this compound has been used in a wide range of studies to investigate the role of EGFR signaling in various cellular processes.